Cas no 2138307-67-0 (N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propyl}cyclopropanamine)

• Product Name: N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propyl}cyclopropanamine
• CAS No: 2138307-67-0
• MF: C₁₀H₁₆F₂N₂
• MW: 202.244249343872
• CID: 5817678
• PubChem ID: 165467375
• Update Time: 2025-05-30

N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• EN300-788280
• N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propyl}cyclopropanamine
• 2138307-67-0

• Inchi： 1S/C10H16F2N2/c1-3-6-14(2)8-10(11,12)7-13-9-4-5-9/h1,9,13H,4-8H2,2H3
• InChI Key： WZFSHCXQISUQHW-UHFFFAOYSA-N
• SMILES： FC(CN(C)CC#C)(CNC1CC1)F

Computed Properties

• Exact Mass: 202.12815484g/mol
• Monoisotopic Mass: 202.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų

Additional information on N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propyl}cyclopropanamine

N-{2,2-Difluoro-3-[Methyl(Prop-2-Yn-1-Yl)Amino]Propyl}Cyclopropanamine: A Comprehensive Overview

The compound with CAS No. 2138307-67-0, known as N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propyl}cyclopropanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring, a difluorinated propyl group, and a methyl-substituted alkyne moiety. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic properties and strain-induced reactivity. The presence of the cyclopropane ring in this compound makes it particularly interesting for researchers exploring novel therapeutic agents. The difluorinated propyl group further enhances the molecule's stability and bioavailability, while the methyl(prop-2-yn-1-yl)amino substituent introduces additional functional diversity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for various substitution patterns, enabling chemists to design derivatives with tailored pharmacokinetic profiles. For instance, the alkyne group can be used in click chemistry reactions to create larger, more intricate structures with specific biological activities.

Moreover, the compound's reactivity has been explored in recent research papers. Scientists have demonstrated that the cyclopropane ring can undergo ring-opening reactions under specific conditions, leading to the formation of highly reactive intermediates. These intermediates have shown potential in catalytic processes and as precursors for synthesizing bioactive compounds.

In terms of synthesis, this compound can be prepared through a multi-step process involving alkylation, fluorination, and alkyne functionalization. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if required.

Another area of interest is the compound's interaction with biological systems. Preliminary studies suggest that it exhibits moderate activity against certain enzymes and cellular targets. However, further research is needed to fully understand its pharmacological profile and potential therapeutic applications.

From an environmental perspective, the compound's stability and biodegradability are critical factors to consider. Recent eco-toxicological assessments indicate that it has low toxicity to aquatic organisms under standard testing conditions. This makes it a safer option for use in industrial and pharmaceutical settings compared to some other similar compounds.

In conclusion, N-{2,2-difluoro-3-[methyl(prop-2-yn-1-yllamino]propyl}cyclopropanamine (CAS No. 2138307-67-0) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.